Cas no 2228765-61-3 (1-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-one
• CAS No: 2228765-61-3
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 6100279
• PubChem ID: 165837049
• Update Time: 2025-10-31

1-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-one
• 1-[1-(4-methyl-1,3-thiazol-5-yl)cyclopropyl]ethan-1-one
• EN300-1999288
• 2228765-61-3

• Inchi： 1S/C9H11NOS/c1-6-8(12-5-10-6)9(3-4-9)7(2)11/h5H,3-4H2,1-2H3
• InChI Key： NRORKLRMKBMOJI-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-one

Research Briefing on 1-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-one (CAS: 2228765-61-3)

In recent years, the compound 1-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-one (CAS: 2228765-61-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound, characterized by its cyclopropyl and thiazole moieties, has been identified as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The presence of the 4-methyl-1,3-thiazol-5-yl group enhances its binding affinity to specific protein targets, making it a promising scaffold for drug design.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 1-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-one via a multi-step reaction sequence involving cyclopropanation and thiazole ring formation. The researchers optimized the reaction conditions to achieve high yields and purity, which is critical for its application in drug development. The compound's stability under physiological conditions was also confirmed, further supporting its potential as a drug candidate.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 1-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-one exhibit potent inhibitory effects on several kinases, including EGFR and BRAF, which are often implicated in cancer progression. Molecular docking studies revealed that the compound's cyclopropyl group plays a crucial role in stabilizing interactions with the kinase active site, while the thiazole moiety contributes to hydrophobic interactions.

Further investigations into the pharmacokinetic properties of this compound are underway, with early results indicating favorable absorption and distribution profiles. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Researchers are exploring various structural modifications to enhance its selectivity and efficacy.

In conclusion, 1-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylethan-1-one represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further development as a therapeutic agent. Ongoing research efforts are expected to yield more insights into its potential applications, particularly in oncology and other disease areas.